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Compound of Interest

Compound Name: Danshenol C

Cat. No.: B1163901 Get Quote

An In-depth Technical Guide to Danshenol C
This guide provides a comprehensive overview of the chemical structure, properties, and

biological activities of Danshenol C, a diterpenoid compound. It is intended for researchers,

scientists, and professionals in the field of drug development and natural product chemistry.

Chemical Structure and Properties
Danshenol C is a diterpenoid compound that has been isolated from plants of the Salvia

genus, such as Salvia miltiorrhiza (Danshen).[1][2] It is classified as a tanshinone derivative.[3]

Structurally, it is characterized by an aromatic A-ring and a dihydrofuran D-ring.[3]

The following table summarizes the key chemical and physical properties of Danshenol C.

These properties are essential for understanding its behavior in biological systems and for

developing analytical methods.
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Property Value Reference

IUPAC Name

(1R,10R)-10-hydroxy-1,6-

dimethyl-10-(2-oxopropyl)-1,2-

dihydronaphtho[1,2-g]

[1]benzofuran-11-one

[1]

Molecular Formula C₂₁H₂₀O₄ [1]

Molecular Weight 336.4 g/mol [1]

Exact Mass 336.136 Da [1]

SMILES
C[C@H]1COC2=C1C(=O)--

INVALID-LINK--(CC(=O)C)O
[1]

InChI Key
WQYKPUPMMFGHQW-

LAJNKCICSA-N
[1]

Topological Polar Surface Area 63.6 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 2 [1]

XLogP 3.0 [1]

LogS (ESOL) -3.99 [1]

Appearance
Not specified in provided

results.

Melting Point
Not specified in provided

results.

Boiling Point
Not specified in provided

results.
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Solubility

Considered a lipophilic

compound.[2][4] The negative

LogS value suggests low water

solubility.[1]

Biological Activities and Therapeutic Potential
Danshenol C has demonstrated significant biological activities, particularly in the realm of

cancer research. It is considered a promising candidate for further investigation as a

therapeutic agent.

Studies have highlighted Danshenol C's potent cytotoxic and antiproliferative properties

against various cancer cell lines. Its efficacy has been shown to surpass that of other well-

known tanshinones, such as dihydrotanshinone I.[3]

The table below summarizes the observed effects of Danshenol C on cancer cell lines.
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Cell Line Cancer Type Effect Concentration Reference

MDA-MB-231
Triple-Negative

Breast Cancer

Proliferation

Inhibition:

Significant

reduction in cell

proliferation.

1, 5, 10 µM [3]

Mitochondrial

Activity

Reduction:

Reduced to 10.1

± 2.3% of

control.

Pronounced

effects were still

seen at 2.5 µM

(reduced to 46.6

± 11.8%).

10 µM [3]

HL-60
Promyelocytic

Leukemia

Proliferation

Inhibition:

Significant

reduction in cell

proliferation.

1, 5, 10 µM [3]

Mitochondrial

Activity

Reduction:

Reduced to 1.2 ±

1.2% of control.

5 µM [3]

Importantly, Danshenol C showed a lack of toxicity against non-malignant human stroma cells

(HS-5), suggesting a favorable selectivity profile for cancer cells.[3]

Beyond its anticancer properties, Danshenol C has been noted for other potential therapeutic

effects, including:
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Anti-atherosclerotic effects[3]

Anti-inflammatory effects[3]

These activities suggest that Danshenol C may have a broader therapeutic potential that

warrants further exploration.

Experimental Protocols
This section details the methodologies used in the characterization and evaluation of

Danshenol C.

Danshenol C is a natural product isolated from the roots of Salvia species.

Source Material: Roots of Salvia glutinosa or Salvia miltiorrhiza.[3]

Extraction: The specific extraction solvent and procedure are not detailed in the provided

search results but typically involve extraction with organic solvents like methanol or ethanol.

Purification: The isolation of pure Danshenol C involves chromatographic techniques. While

the exact protocol for Danshenol C is not specified, a general approach for related

diterpenes from S. glutinosa is referenced.[3]

The concentration and purity of Danshenol C in plant extracts can be determined using Ultra-

High-Performance Liquid Chromatography coupled with a Diode-Array Detector and Mass

Spectrometry.

System: UHPLC-DAD-MS

Column: Kinetex C18 (100 x 2.1 mm, 1.7 µm particle size)

Mobile Phase: A gradient of water (A) and acetonitrile (B).

0 min: 42% B

5 min: 45% B

11 min: 56% B
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16 min: 85% B

20 min: 95% B

Flow Rate: 0.3 mL/min

Column Temperature: 25°C

Injection Volume: 1 µL[3]

This assay measures the rate of DNA synthesis, which is indicative of cell proliferation.

Cell Seeding: MDA-MB-231 or HL-60 cells are seeded in 96-well plates.

Incubation: Cells are incubated overnight (MDA-MB-231) or for two hours (HL-60) at 37°C in

a 5% CO₂ atmosphere.

Compound Treatment: Danshenol C is added at various test concentrations.

Radiolabeling: During the final 12-16 hours of incubation, [³H]-thymidine is added to each

well.

Harvesting and Measurement: Cells are harvested, and the amount of incorporated [³H]-

thymidine is measured using a scintillation counter to determine the level of proliferation.[3]

Visualizations: Workflows and Relationships
Diagrams generated using Graphviz provide a clear visual representation of experimental

processes and conceptual relationships.
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Caption: Experimental workflow for the isolation, analysis, and biological evaluation of

Danshenol C.
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Caption: Comparative biological activity of Danshenol C against other major tanshinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phytochemical: Danshenol C [caps.ncbs.res.in]

2. researchgate.net [researchgate.net]

3. Cytotoxic diterpenoids from Salvia glutinosa and comparison with the tanshinone profile of
danshen (Salvia miltiorrhiza) - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Danshenol C chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163901#danshenol-c-chemical-structure-and-
properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1163901?utm_src=pdf-body
https://www.benchchem.com/product/b1163901?utm_src=pdf-body-img
https://www.benchchem.com/product/b1163901?utm_src=pdf-body
https://www.benchchem.com/product/b1163901?utm_src=pdf-custom-synthesis
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/11688609
https://www.researchgate.net/publication/353070643_Review_of_Danshen_From_its_metabolism_to_possible_mechanisms_of_its_biological_activities
https://pmc.ncbi.nlm.nih.gov/articles/PMC10729661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10729661/
https://www.researchgate.net/publication/26670266_Chemical_Characteristics_of_Salvia_miltiorrhiza_Danshen_Collected_from_Different_Locations_in_China
https://www.benchchem.com/product/b1163901#danshenol-c-chemical-structure-and-properties
https://www.benchchem.com/product/b1163901#danshenol-c-chemical-structure-and-properties
https://www.benchchem.com/product/b1163901#danshenol-c-chemical-structure-and-properties
https://www.benchchem.com/product/b1163901#danshenol-c-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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